BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Solubility of FM-476: A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FM-476

Cat. No.: B1192716

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the compound
commonly identified as E476 or Polyglycerol polyricinoleate (PGPR), which is understood to be
the subject of the query "FM-476." Initial searches did not yield a compound designated "FM-
476," and the close alphanumeric similarity strongly suggests a reference to the widely known
food emulsifier E476. This document will proceed under the assumption that FM-476 refers to
E476 (PGPR).

This guide consolidates available solubility data, presents a general methodology for solubility
determination in solvents such as DMSO where data is not readily available, and illustrates the
functional mechanism of PGPR as an emulsifier.

Chemical Identity and Physical Properties

o Common Name: Polyglycerol polyricinoleate (PGPR)

E Number: E476

CAS Number: 29894-35-7[1]

Appearance: A clear, highly viscous, light yellow to amber liquid.[2][3]

General Description: PGPR is a lipophilic emulsifier composed of polyglycerol esters of
interesterified ricinoleic acid, derived from castor oil and glycerol.[3][4] It is primarily used in
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the food industry, particularly in chocolate manufacturing, to reduce viscosity and improve
flow properties.[1][3][4]

Solubility Profile of E476 (PGPR)

Published data on the solubility of E476 is largely qualitative. The compound's lipophilic nature
dictates its solubility characteristics. A summary of the available data is presented in Table 1.
Notably, specific quantitative solubility data (e.g., in mg/mL or M) and information regarding its
solubility in dimethyl sulfoxide (DMSQO) are not readily available in the public domain.

Solvent Solubility Reference
Water Insoluble [1112]
Ethanol Insoluble [1][2]

Fats and Oils Soluble [1]

Ether Soluble [2]
Hydrocarbons Soluble [2]
Halogenated Hydrocarbons Soluble [2]
Dimethyl Sulfoxide (DMSO) Data not available

Experimental Protocol: Determination of Solubility
in DMSO

Given the absence of specific data for the solubility of E476 in DMSO, the following general
experimental protocol is provided for researchers to determine this empirically.

Objective: To determine the solubility of E476 (PGPR) in DMSO at a specified temperature
(e.g., 25°C).

Materials:
e E476 (PGPR)

e Anhydrous DMSO
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e \ortex mixer

e Thermostatic shaker or water bath

e Analytical balance

o Centrifuge

e High-Performance Liquid Chromatography (HPLC) system or another suitable analytical
instrument for quantification

Volumetric flasks and pipettes
Methodology:

o Preparation of Stock Solutions: Prepare a high-concentration stock solution of E476 in a
solvent in which it is freely soluble (e.g., a relevant oil or ether), if necessary for creating a
standard curve for quantification.

o Equilibrium Solubility Determination (Shake-Flask Method): a. Add an excess amount of
E476 to a known volume of DMSO in a series of glass vials. b. Tightly seal the vials and
place them in a thermostatic shaker set to a constant temperature (e.g., 25°C). c. Agitate the
vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. d. After
the incubation period, centrifuge the samples at high speed to pellet the undissolved solute.
e. Carefully extract an aliquot of the supernatant, ensuring no solid material is transferred. f.
Dilute the supernatant with an appropriate solvent to a concentration within the linear range
of the analytical method.

o Quantification: a. Analyze the diluted samples using a validated analytical method (e.g.,
HPLC) to determine the concentration of E476. b. Use a standard curve to accurately
guantify the concentration in the collected supernatant.

o Data Reporting: Express the solubility in appropriate units, such as mg/mL or moles/liter (M).

Visualizing Mechanisms and Workflows

To aid in the understanding of E476's function and the experimental approach to determining its
solubility, the following diagrams are provided.
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Caption: Mechanism of E476 (PGPR) as an Emulsifier.
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Caption: Experimental Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1192716?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Polyglycerol_polyricinoleate
https://pmc.ncbi.nlm.nih.gov/articles/PMC7010163/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7010163/
https://www.atamanchemicals.com/e476-polyglycerol-polyricinoleate-pgpr_u33192/
https://www.atamanchemicals.com/e476-polyglycerol-polyricinoleate-pgpr_u33192/
https://www.tiiips.com/m/tiiips/home?action=listReviews&reviewID=8556&oID=1091
https://www.benchchem.com/product/b1192716#fm-476-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1192716#fm-476-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1192716#fm-476-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1192716#fm-476-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192716?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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